Cas no 5153-68-4 ((E)-1-Methyl-4-(2-nitrovinyl)benzene)

• Product Name: (E)-1-Methyl-4-(2-nitrovinyl)benzene
• CAS No: 5153-68-4
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD00024828
• CID: 85237
• PubChem ID: 24866588
• Update Time: 2025-10-31

(E)-1-Methyl-4-(2-nitrovinyl)benzene Chemical and Physical Properties

Names and Identifiers

• (E)-1-Methyl-4-(2-nitrovinyl)benzene
• 1-(4-Methylphenyl)-2-nitroethylene~1-(p-Tolyl)-2-nitroethylene
• trans-4-Methyl-beta-nitrostyrene
• 1-methyl-4-(2-nitroethenyl)benzene
• (E)-1-(4-Methylphenyl)-2-nitroethene
• (E)-1-(4-Tolyl)-2-nitroethene
• (E)-1-Methyl-4-(2-nitroethenyl)benzene
• (E)-2-(4-Methylphenyl)-1-nitroethene
• (E)-p-Methyl-beta-nitrostyrene
• E-4-Methyl-beta-nitrostyrene
• 1-methyl-4-(2-nitrovinyl)benzene
• 1-methyl-4-[(E)-2-nitroethenyl]benzene
• 4-methyl-B-nitrostyrene
• 4-METHYL-BETA-NITROSTYRENE
• NSC145880
• 4-Methyl-.beta.-nitrostyrene
• 4-Methyl-.omega.-nitrostyrene
• HMS561B17
• (E)-beta-Nitro-4-methylstyrene
• JSPNBERPFLONRX-VOTSOKGWSA-N
• Stilbene
• trans-4-Methyl-β-nitrostyrene
• Benzene, 1-methyl-4-[(E)-2-nitroethenyl]-
• MFCD00024828
• TRANS-4-METHYL-SS-NITROSTYRENE
• V82VQ35VRK
• 5153-68-4
• trans-p-Methyl-beta-nitrostyrene
• STYRENE, P-METHYL-.BETA.-NITRO-
• NSC-145880
• p-Methyl-beta-nitrostyrene
• DTXSID20879770
• 1-(4-Methylphenyl)-2-nitroethene
• Benzene, 1-methyl-4-(2-nitroethenyl)-
• EN300-55520
• Stilbene, p-methyl-.beta.-nitro-
• 1-methyl-4-[(E)-2-nitrovinyl]benzene
• FD10696
• A865656
• SCHEMBL366122
• EN300-725188
• SCHEMBL366121
• 1-Nitro-2-(4-methylphenyl)ethene
• p-(2-Nitrovinyl)toluene
• CHEMBL230086
• 4-methyl-trans-beta-nitrostyrene
• trans-4-Methyl- beta -nitrostyrene
• 4-Methyl-omega-nitrostyrene
• Benzene, 1-methyl-4-[(1E)-2-nitroethenyl]-
• E)-1-(4-Methylphenyl)-2-nitroethene
• BDBM50561060
• 1-Methyl-4-[(1E)-2-nitroethenyl]benzene
• AMY13647
• 7559-36-6
• InChI=1/C9H9NO2/c1-8-2-4-9(5-3-8)6-7-10(11)12/h2-7H,1H3/b7-6
• trans-4-Methyl-beta-nitrostyrene, 98%
• p-Methyl-I(2)-nitrostyrol
• DS-7484
• A828647
• 1-Methyl-4-(2-nitrovinyl)benzene, (E)-
• MURISTERONEA
• CS-0153091
• AKOS002936396
• WLZ3527

• MDL： MFCD00024828
• Inchi： 1S/C9H9NO2/c1-8-2-4-9(5-3-8)6-7-10(11)12/h2-7H,1H3/b7-6+
• InChI Key： JSPNBERPFLONRX-VOTSOKGWSA-N
• SMILES： [O-][N+](/C=C/C1C=CC(C)=CC=1)=O
• BRN： 1864209

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: solid
• Density: 1.141±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 102-104 °C (lit.)
• Boiling Point: 275.0±9.0 ºC (760 Torr),
• Flash Point: 124.9±11.5 ºC,
• Refractive Index: 1.592
• Solubility: Almost insoluble (0.07 g/l) (25 º C),
• Water Partition Coefficient: Sparingly Soluble in water (0.070 g/L) (25°C).
• PSA: 45.82000
• LogP: 2.76560
• Solubility: Not determined

(E)-1-Methyl-4-(2-nitrovinyl)benzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on (E)-1-Methyl-4-(2-nitrovinyl)benzene

Introduction to (E)-1-Methyl-4-(2-nitrovinyl)benzene (CAS No. 5153-68-4)

(E)-1-Methyl-4-(2-nitrovinyl)benzene, identified by its Chemical Abstracts Service (CAS) number 5153-68-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, featuring a conjugated system with a nitro and vinyl group, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of novel materials.

The structural framework of (E)-1-Methyl-4-(2-nitrovinyl)benzene consists of a benzene ring substituted with a methyl group at the 1-position and a 2-nitrovinyl group at the 4-position. This arrangement creates a highly reactive system, making it a valuable intermediate in various chemical transformations. The presence of the nitro group introduces electrophilic characteristics, while the vinyl moiety offers opportunities for further functionalization through addition reactions.

In recent years, researchers have been exploring the applications of this compound in pharmaceutical synthesis. The nitro group can be reduced to an amine, providing a pathway to introduce amine functionalities into more complex molecules. This transformation is particularly useful in drug development, where amine derivatives often serve as key pharmacophores. Additionally, the vinyl group can undergo polymerization or cross-coupling reactions, enabling the creation of advanced materials with tailored properties.

One of the most compelling aspects of (E)-1-Methyl-4-(2-nitrovinyl)benzene is its role in the synthesis of bioactive molecules. Studies have demonstrated its utility in constructing heterocyclic compounds, which are prevalent in many pharmaceuticals. For instance, by reacting this compound with various nucleophiles, researchers can generate nitrogen-containing heterocycles that exhibit diverse biological activities. These include antimicrobial, anti-inflammatory, and even anticancer properties.

The versatility of (E)-1-Methyl-4-(2-nitrovinyl)benzene extends to its application in material science. The conjugated system and reactive sites make it an excellent candidate for designing organic semiconductors and optoelectronic materials. Such materials are crucial for advancements in flexible electronics, organic light-emitting diodes (OLEDs), and photovoltaic devices. By fine-tuning the molecular structure, scientists can influence the electronic properties of these materials, leading to innovations in display technologies and energy storage solutions.

Recent research has also highlighted the compound's potential in catalytic processes. The nitro group can act as a ligand for transition metals, facilitating various catalytic reactions such as hydrogenation and oxidation. This capability is particularly valuable in green chemistry initiatives, where efficient catalytic systems are needed to minimize waste and energy consumption. By leveraging the reactivity of (E)-1-Methyl-4-(2-nitrovinyl)benzene, chemists can develop more sustainable synthetic routes for complex molecules.

The synthesis of (E)-1-Methyl-4-(2-nitrovinyl)benzene itself is an intriguing process that showcases modern synthetic methodologies. Traditional approaches often involve multi-step sequences with harsh conditions and low yields. However, recent advances in catalytic chemistry have enabled more efficient routes to this compound. For example, palladium-catalyzed cross-coupling reactions can now be used to construct the desired benzene ring structure under mild conditions. These improvements not only enhance yield but also reduce the environmental impact of production.

In conclusion, (E)-1-Methyl-4-(2-nitrovinyl)benzene (CAS No. 5153-68-4) is a multifaceted compound with broad applications across pharmaceuticals and materials science. Its unique structural features and reactivity make it a valuable building block for synthetic chemists. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.